Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate

• IUPAC Name: methyl 2-(3-amino-1-bicyclo[1.1.1]pentanyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C10H12N2O2S/c1-14-7(13)6-2-15-8(12-6)9-3-10(11,4-9)5-9/h2H,3-5,11H2,1H3
• InChI Key: CFYFWXYCDAFFJS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CSC(=N1)C23CC(C2)(C3)N
• Molecular Formula: C10H12N2O2S
• Molecular Weight: 224.28 g/mol
• CAS No.: 1980063-94-2

Description

Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C10H12N2O2S and its molecular weight is 224.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Transformation

Methyl 2-(3-aminobicyclo[1.1.1]pent-1-yl)-1,3-thiazole-4-carboxylate has been utilized in various synthetic pathways. For instance, it's used in the transformation of dimethyl acetone-1,3-dicarboxylate to (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates (Žugelj et al., 2009). Additionally, it's involved in the synthesis of cyclothiazomycin, a macrobicyclic peptide antibiotic (Shin et al., 1995).

Use in Asymmetric Synthesis

This compound is integral in asymmetric synthesis, as seen in the synthesis of (S)-methyl 2-(2, 2, 5, 5-tetramethyl-1, 3-dioxolan-4-yl) thiazole-4-carboxylic acid methyl ester, a component of cyclic depsipeptide Lyngbyabellin A (Chen et al., 2013).

Designing Mimics of Protein Structures

The compound plays a role in designing mimics of protein secondary structures, such as helices and β-sheets. This is evident in the synthesis of 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), which are valuable in this context (Mathieu et al., 2015).

Application in Heterocyclic Chemistry

This compound is significant in heterocyclic chemistry. It's used in the creation of 2-aminobicyclo [2.1.0] pentane derivatives (Franck-Neumann et al., 1989), and in the synthesis of functionally diverse heterocyclic amino acids (Dzedulionytė et al., 2021).

Cyclization Reactions

This compound is also involved in cyclization reactions, as demonstrated in the synthesis of various complex structures. This includes reactions with levulinic acid to produce unique cyclic compounds (Stájer et al., 2004).

Crystallographic Studies

Furthermore, crystallographic studies involving this compound have provided insights into molecular structures and interactions, as seen in the work of Lynch and Mcclenaghan (Lynch & Mcclenaghan, 2004).